Cas no 1261927-60-9 (6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid)

• Product Name: 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid
• CAS No: 1261927-60-9
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• MDL: MFCD18317939
• CID: 2764025
• PubChem ID: 53223861
• Update Time: 2025-05-25

6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317939
• 1261927-60-9
• 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid
• 5-naphthalen-1-yl-6-oxo-1H-pyridine-3-carboxylic acid
• 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid, 95%

• MDL： MFCD18317939
• Inchi： 1S/C16H11NO3/c18-15-14(8-11(9-17-15)16(19)20)13-7-3-5-10-4-1-2-6-12(10)13/h1-9H,(H,17,18)(H,19,20)
• InChI Key： YCNRQAUUGVOYRH-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C(=O)O)=CN1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 265.07389321Da
• Monoisotopic Mass: 265.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid

Introduction to 6-Hydroxy-5-(naphthalen-1-yl)nicotinic Acid (CAS No: 1261927-60-9)

6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261927-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, characterized by its structural integration of a nicotinic acid moiety with a naphthalene ring substituent. The presence of both hydroxyl and carboxylic acid functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid positions it as a potential building block for drugs targeting various biological pathways. Its dual functionality allows for diverse chemical modifications, enabling chemists to explore its pharmacological potential through structural analogs. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how such compounds interact with biological targets, suggesting applications in areas ranging from anti-inflammatory to neuroprotective therapies.

In the context of modern drug discovery, the significance of 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid lies in its ability to serve as a scaffold for designing molecules with enhanced selectivity and reduced toxicity. The naphthalene ring, known for its stability and aromaticity, contributes to the compound's binding affinity to specific enzymes and receptors. Meanwhile, the hydroxyl and carboxylic acid groups provide opportunities for hydrogen bonding interactions, which are critical for optimizing drug-receptor affinity.

Recent studies have highlighted the compound's relevance in the synthesis of nicotinamide derivatives, which are widely studied for their roles in metabolic regulation and antioxidant properties. Researchers have been exploring modifications to the 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid backbone to enhance its bioavailability and metabolic stability. For instance, derivatization strategies involving esterification or amide formation have shown promise in improving solubility and pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in leveraging 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid for its potential in modulating enzyme activity associated with inflammatory responses. Preliminary in vitro studies suggest that certain analogs derived from this compound may inhibit key enzymes such as COX-2 and LOX, which are implicated in oxidative stress and inflammation. These findings align with the growing interest in natural product-inspired scaffolds for developing anti-inflammatory agents.

Moreover, the compound's structural features make it an attractive candidate for further exploration in oncology research. The ability to fine-tune its chemical properties allows researchers to design molecules that selectively target cancer cell pathways while minimizing off-target effects. Initial experiments have indicated that derivatives of 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid may exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells.

From a synthetic chemistry perspective, 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid serves as an excellent model for developing new synthetic methodologies. Its complex structure presents challenges that drive innovation in catalytic processes and reaction optimization. Recent breakthroughs in transition metal-catalyzed cross-coupling reactions have enabled more efficient access to this type of compound, reducing production costs and improving scalability.

The compound's role extends beyond pure research into practical applications. Its derivatives have been tested in preclinical models for their potential therapeutic effects. For example, certain analogs have demonstrated neuroprotective properties in animal studies, suggesting possible applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid as a precursor for next-generation therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid derivatives. Predictive models are now capable of identifying promising candidates based on structural features alone, streamlining the process from hypothesis generation to experimental validation. This synergy between computational methods and traditional wet chemistry has opened new avenues for innovation.

In conclusion, 6-Hydroxy-5-(naphthalen-1-yl)nicotinic acid (CAS No: 1261927-60-9) represents a compelling subject of study due to its versatile structural features and potential therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in pharmaceutical development. Its unique combination of functional groups offers chemists an unparalleled platform for designing molecules with tailored biological activities.